Cas no 2344681-13-4 (4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 2344681-13-4
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 6259154
• PubChem ID: 139022601
• Update Time: 2025-06-23

4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2344681-13-4
• 4-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide
• EN300-7355659
• 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-4-2-6(7(8,9)10)12-3-5(4)15(11,13)14/h2-3H,1H3,(H2,11,13,14)
• InChI Key： OOVQBSMIHRBHTM-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)(F)F)C=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide

4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide: A Comprehensive Overview

4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2344681-13-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide consists of a pyridine ring with a methyl group at the 4-position, a trifluoromethyl group at the 6-position, and a sulfonamide group at the 3-position. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory responses. This finding suggests that 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide could be developed into an effective anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide has also shown promise in cancer research. A preclinical study conducted by a team of researchers at a leading pharmaceutical company revealed that this compound can selectively inhibit the growth of certain cancer cell lines. The mechanism of action involves the disruption of signaling pathways that are crucial for tumor cell survival and proliferation. These findings have paved the way for further clinical trials to evaluate its efficacy and safety as an anticancer agent.

The synthetic route to 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide has been well-documented in the literature. A common approach involves the reaction of 4-methyl-6-trifluoromethylpyridine with sulfuryl chloride, followed by treatment with ammonia or an amine derivative. This multi-step synthesis process ensures high yields and purity, making it suitable for large-scale production.

Safety and toxicity assessments are critical aspects of any drug development process. Preliminary toxicology studies on 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety profile.

In conclusion, 4-Methyl-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2344681-13-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.